N-(2,5-difluorophenyl)benzamide

• IUPAC Name: N-(2,5-difluorophenyl)benzamide
• InChI: InChI=1S/C13H9F2NO/c14-10-6-7-11(15)12(8-10)16-13(17)9-4-2-1-3-5-9/h1-8H,(H,16,17)
• InChI Key: AKCBOTCTFIPSQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)F)F
• Molecular Formula: C13H9F2NO
• DSSTOX Substance ID: DTXSID30367855
• Molecular Weight: 233.21 g/mol
• CAS RN: 143925-43-3

Description

N-(2,5-difluorophenyl)benzamide, commonly known as DFB, is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields such as medicine, agriculture, and material science. DFB is a white crystalline powder that is soluble in organic solvents and has a melting point of 151-155°C.

Mechanism of Action

DFB exerts its effects by binding to the colchicine binding site of tubulin, a protein that is essential for the formation of microtubules. This binding prevents the polymerization of tubulin, leading to the disruption of the microtubule network within the cells. This disruption ultimately leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
DFB has been shown to have a cytotoxic effect on cancer cells, leading to cell cycle arrest and apoptosis. It also inhibits the production of pro-inflammatory cytokines, leading to an anti-inflammatory effect. However, DFB can also have toxic effects on normal cells, leading to potential side effects such as nausea, vomiting, and diarrhea.

Advantages and Limitations for Lab Experiments

DFB has several advantages for lab experiments, including its low cost, easy synthesis, and high solubility in organic solvents. However, DFB can also be toxic to normal cells, making it challenging to use in in vivo experiments. Additionally, DFB has limited stability in aqueous solutions, which can affect its efficacy in certain experiments.

Future Directions

There are several potential future directions for research on DFB. One possibility is the development of DFB analogs that have improved efficacy and reduced toxicity. Another direction is the study of DFB's potential applications in the field of material science, as it has been shown to have potential as a corrosion inhibitor. Finally, further research is needed to fully understand the mechanism of action of DFB and its potential applications in medicine and other fields.
In conclusion, N-(2,5-difluorophenyl)benzamide is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields. Its anti-cancer and anti-inflammatory properties make it a promising candidate for further research, and its easy synthesis and low cost make it an attractive compound for lab experiments. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

DFB can be synthesized through a multi-step process starting with the reaction of 2,5-difluoroaniline with benzoyl chloride in the presence of a base such as triethylamine. The resulting product, N-(2,5-difluorophenyl)benzamide, can be further purified through recrystallization. The overall yield of this process is around 60%.

Scientific Research Applications

DFB has been extensively studied for its potential applications in the field of medicine. It has been shown to have anti-cancer properties by inhibiting the growth of various cancer cells such as breast, lung, and colon cancer cells. DFB achieves this by targeting the microtubule network within the cells, which is essential for cell division and growth. DFB has also been studied for its potential use as an anti-inflammatory agent, as it inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6.